Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC20748728 | 4-Hydroxy Nisoldipine | 106685-70-5 | C20H24N2O7 |
| VC20749651 | (2R,5R)-1-Benzyl-2,5-dimethylpyrrolidine | 119008-53-6 | C13H19N |
| VC20751746 | 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine hydrochloride | 141543-65-9 | C14H18ClN3O2S |
| VC20751603 | Celecoxib carboxylic acid | 170571-01-4 | C17H12F3N3O4S |
| VC20748043 | Sodium (2-sulfonatoethyl)methanethiosulfonate | 184644-83-5 | C3H7NaO5S3 |
| VC20749670 | 5'-O-(4,4'-Dimethoxytrityl)-2,3'-anhydrothymidine | 191474-13-2 | C31H30N2O6 |
| VC20749687 | Disodium;4-[[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,3-disulfonate | 193149-77-8 | C₁₃H₉N₃Na₂O₈S₂ |
| VC20749663 | N2-Acetylguanine | 19962-37-9 | C7H7N5O2 |
| VC20749677 | 4'-Bromoflavone | 20525-20-6 | C15H9BrO2 |
| VC20749658 | NG,NG-Dimethylarginine dihydrochloride | 220805-22-1 | C8H20Cl2N4O2 |
| VC20751526 | 6-Phenyl-1-hexanol | 2430-16-2 | C12H18O |
| VC20749633 | 3-Hydroxypropanamide | 2651-43-6 | C3H7NO2 |
| VC20749637 | 4-Keto Retinal | 33532-44-4 | C20H26O2 |
| VC20749521 | 2-Iminopiperidine hydrochloride | 41419-55-0 | C5H11ClN2 |
| VC20749691 | Diethyl-2-carbethoxypimelate | 53007-36-6 | C14H24O6 |
| VC20749673 | 6-Chloro-7-methylpurine | 5440-17-5 | C6H5ClN4 |
| VC20749683 | 4-Chloro-2-nitrobenzaldehyde | 5551-11-1 | C7H4ClNO3 |
| VC20748761 | 5,6-Dinitro-1H-indazole | 59601-91-1 | C7H4N4O4 |
| VC20750074 | 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl Azide | 6205-69-2 | C14H20N4O8 |
| VC20750323 | Trimethylacetaldehyde | 630-19-3 | C5H10O |
| VC20749402 | Phomopsin A | 64925-80-0 | C36H45ClN6O12 |
| VC20748340 | 4-(Chloromethyl)-2-isopropylthiazole hydrochloride | 65386-28-9 | C7H11Cl2NS |
| VC20749979 | 2-Aminoquinolin-8-ol | 70125-16-5 | C9H8N2O |
| VC20748020 | Spinosin | 72063-39-9 | C28H32O15 |
| VC20751564 | 5-Acetoxymethyl-N-acetyl-2-pyrrolidinone | 887352-10-5 | C9H13NO4 |